Cas no 97791-59-8 (methyl 2-azabicyclo2.2.2octane-6-carboxylate hydrochloride)

Methyl 2-azabicyclo[2.2.2]octane-6-carboxylate hydrochloride is a bicyclic organic compound featuring a rigid azabicyclo[2.2.2]octane scaffold with a carboxylate ester functional group. The hydrochloride salt enhances solubility and stability, making it suitable for synthetic applications in medicinal chemistry and pharmaceutical research. Its constrained bicyclic structure is valuable for studying molecular interactions, particularly in the development of bioactive compounds targeting neurological and receptor-based pathways. The ester group allows for further derivatization, offering versatility in synthetic routes. This compound is typically used as an intermediate in the synthesis of more complex molecules, benefiting from its well-defined stereochemistry and structural rigidity.

methyl 2-azabicyclo2.2.2octane-6-carboxylate hydrochloride structure

97791-59-8 structure

Product Name:methyl 2-azabicyclo2.2.2octane-6-carboxylate hydrochloride

CAS No:97791-59-8

MF:C₉H₁₆ClNO₂

MW:205.681841850281

MDL:MFCD22376561

CID:1065572

PubChem ID:20252031

Update Time:2025-05-25

methyl 2-azabicyclo2.2.2octane-6-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

- 2-Azabicyclo[2.2.2]octane-6-carboxylic acid, methyl ester, hydrochloride
- 97791-59-8
- EN300-251348
- Methyl 2-azabicyclo[2.2.2]octane-6-carboxylate;hydrochloride
- SCHEMBL10915192
- CS-0130095
- methyl 2-azabicyclo[2.2.2]octane-6-carboxylate hydrochloride
- methyl2-azabicyclo[2.2.2]octane-6-carboxylatehydrochloride
- methyl 2-azabicyclo2.2.2octane-6-carboxylate hydrochloride
- MDL： MFCD22376561
- Inchi： 1S/C9H15NO2.ClH/c1-12-9(11)7-4-6-2-3-8(7)10-5-6;/h6-8,10H,2-5H2,1H3;1H
- InChI Key： HPPCXEUTFZNZSG-UHFFFAOYSA-N
- SMILES： Cl.O(C)C(C1CC2CNC1CC2)=O

Computed Properties

Exact Mass: 205.0869564g/mol
Monoisotopic Mass: 205.0869564g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 193
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 38.3Å²

methyl 2-azabicyclo2.2.2octane-6-carboxylate hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M289190-5mg	methyl 2-azabicyclo[2.2.2]octane-6-carboxylate hydrochloride	97791-59-8		5mg	$ 50.00	2022-06-04
TRC	M289190-10mg	methyl 2-azabicyclo[2.2.2]octane-6-carboxylate hydrochloride	97791-59-8		10mg	$ 95.00	2022-06-04
TRC	M289190-50mg	methyl 2-azabicyclo[2.2.2]octane-6-carboxylate hydrochloride	97791-59-8		50mg	$ 320.00	2022-06-04
Enamine	EN300-251348-0.05g	methyl 2-azabicyclo[2.2.2]octane-6-carboxylate hydrochloride	97791-59-8	95%	0.05g	$130.0	2024-06-19
Enamine	EN300-251348-0.1g	methyl 2-azabicyclo[2.2.2]octane-6-carboxylate hydrochloride	97791-59-8	95%	0.1g	$194.0	2024-06-19
Enamine	EN300-251348-0.25g	methyl 2-azabicyclo[2.2.2]octane-6-carboxylate hydrochloride	97791-59-8	95%	0.25g	$276.0	2024-06-19
Enamine	EN300-251348-0.5g	methyl 2-azabicyclo[2.2.2]octane-6-carboxylate hydrochloride	97791-59-8	95%	0.5g	$436.0	2024-06-19
Enamine	EN300-251348-1.0g	methyl 2-azabicyclo[2.2.2]octane-6-carboxylate hydrochloride	97791-59-8	95%	1.0g	$559.0	2024-06-19
Enamine	EN300-251348-2.5g	methyl 2-azabicyclo[2.2.2]octane-6-carboxylate hydrochloride	97791-59-8	95%	2.5g	$951.0	2024-06-19
Enamine	EN300-251348-5.0g	methyl 2-azabicyclo[2.2.2]octane-6-carboxylate hydrochloride	97791-59-8	95%	5.0g	$1604.0	2024-06-19

methyl 2-azabicyclo2.2.2octane-6-carboxylate hydrochloride Related Literature

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Additional information on methyl 2-azabicyclo2.2.2octane-6-carboxylate hydrochloride

Methyl 2-Azabicyclo[2.2.2]Octane-6-Carboxylate Hydrochloride: A Comprehensive Overview

Methyl 2-azabicyclo[2.2.2]octane-6-carboxylate hydrochloride, identified by the CAS registry number 97791-59-8, is a compound of significant interest in contemporary chemical research and development. This compound, often abbreviated as MAHCl, belongs to the class of bicyclic compounds, which are known for their unique structural properties and diverse applications in various fields such as pharmaceuticals, agrochemicals, and materials science.

The molecular structure of methyl 2-azabicyclo[2.2.2]octane-6-carboxylate hydrochloride is characterized by a bicyclic framework consisting of two fused six-membered rings, with a nitrogen atom incorporated into one of the rings, forming an azabicyclo system. The presence of the carboxylate group at the 6-position and the methyl ester group further enhances its functional versatility. This structural arrangement not only imparts stability to the molecule but also facilitates its interaction with other chemical entities, making it a valuable building block in organic synthesis.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for the synthesis of methyl 2-azabicyclo[2.2.2]octane-6-carboxylate hydrochloride. One such approach involves the use of ring-closing metathesis, a technique that has gained popularity due to its efficiency and selectivity in forming complex ring systems. This method has been successfully employed to construct the bicyclic framework of MAHCl, demonstrating its potential for large-scale production in an industrial setting.

In terms of pharmacological applications, methyl 2-azabicyclo[2.2.2]octane-6-carboxylate hydrochloride has shown promise as a precursor for bioactive compounds with potential therapeutic effects. For instance, studies have indicated that derivatives of MAHCl exhibit anti-inflammatory and analgesic properties, making them candidates for drug development in the treatment of chronic pain conditions.

Moreover, the compound's ability to act as a chiral auxiliary has been leveraged in asymmetric synthesis, where it plays a crucial role in inducing high enantioselectivity in reactions involving prochiral substrates. This property is particularly valuable in the synthesis of optically active pharmaceuticals, where stereocontrol is paramount.

Recent research has also highlighted the potential of methyl 2-azabicyclo[2.2.1]heptane derivatives (a related class) as ligands in catalytic processes, underscoring their role in enhancing reaction efficiency and selectivity.

In conclusion, methyl 2-azabicyclo[2.111]octane carboxylate hydrochloride stands as a testament to the ingenuity of modern chemical synthesis and its vast potential across multiple disciplines.